Rolipram

• IUPAC Name: 4-(3-cyclopentyloxy-4-methoxyphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C16H21NO3/c1-19-14-7-6-11(12-9-16(18)17-10-12)8-15(14)20-13-4-2-3-5-13/h6-8,12-13H,2-5,9-10H2,1H3,(H,17,18)
• InChI Key: HJORMJIFDVBMOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC(=O)NC2)OC3CCCC3
• Molecular Formula: C16H21NO3
• DSSTOX Substance ID: DTXSID3044124
• Molecular Weight: 275.34 g/mol
• CAS RN: 61413-54-5

Description

Rolipram is a selective phosphodiesterase-4 inhibitor that was discovered and developed by Schering AG in the early 1990s as a potential antidepressant drug . It served as a prototype molecule for several companies’ drug discovery and development efforts . This compound has several activities that make it a continuing focus for research, particularly in the fields of neurodegenerative diseases, autoimmune diseases, and respiratory diseases .

Scientific Research Applications

Rolipram has been extensively studied for its potential therapeutic applications in various fields. In neurodegenerative diseases, this compound has shown the ability to ramp up the activity of proteasomes and reduce the burden of toxic aggregates, improving spatial memory in mice engineered to have aggregate build-up . It has also been used in studies to understand whether phosphodiesterase-4 inhibition could be useful in autoimmune diseases, Alzheimer’s disease, cognitive enhancement, spinal cord injury, and respiratory diseases like asthma and chronic obstructive pulmonary disease . Additionally, this compound has been investigated for its protective effects on endotoxic cardiac dysfunction via inhibition of the inflammatory response in cardiac fibroblasts .

Mechanism of Action

Rolipram exerts its effects by selectively inhibiting phosphodiesterase-4 enzymes, leading to an increase in cyclic adenosine monophosphate levels . This inhibition results in various downstream effects, including the reduction of amyloid-β pathology, tau phosphorylation, neuroinflammation, and apoptosis . This compound stimulates cyclic adenosine monophosphate/protein kinase A/26S proteasome and cyclic adenosine monophosphate/exchange protein directly activated by cyclic adenosine monophosphate/extracellular signal-regulated kinase signaling pathways . These pathways are involved in the regulation of inflammatory responses, neuronal survival, and cognitive functions .

Future Directions

Rolipram continues to be used in research due to its ability to ramp up the activity of proteasomes and reduce the burden of protein aggregates. This has led to improved spatial memory in mice engineered to have aggregate build-up. Furthermore, this compound has shown anti-fibrotic effects in ligamentum flavum fibroblasts by inhibiting the activation of ERK1/2. It’s also been suggested that PDE4 modulators like this compound could be potential targets for the treatment of sodium arsenite-induced vascular endothelial dysfunction and related dementia.

Biochemical Analysis

Biochemical Properties

Rolipram interacts with several enzymes and proteins, primarily those associated with the cAMP signaling pathway. It inhibits multiple isozymes of PDE4, including PDE4A, PDE4B, and PDE4D . The inhibition of PDE4 by this compound leads to an increase in cAMP levels, which in turn activates protein kinase A (PKA) and subsequently CREB . CREB promotes the transcription of genes related to synaptic plasticity and neurogenesis, like the neurotrophic factor BDNF .

Cellular Effects

This compound has been shown to have significant effects on various types of cells and cellular processes. For instance, it has been found to inhibit the inflammatory response in cardiac fibroblasts, which could potentially protect against endotoxic cardiac dysfunction . In another study, this compound was found to inhibit cardiomyocytes apoptosis, thereby potentially protecting against myocardial ischemia/reperfusion injury . Furthermore, this compound has been shown to reduce amyloid-β pathology, tau phosphorylation, neuroinflammation, and apoptosis, potentially mitigating cognitive deficits and depression-like behavior .

Molecular Mechanism

The molecular mechanism of this compound primarily involves its inhibition of PDE4, leading to an increase in cAMP levels. This increase in cAMP activates PKA, leading to the phosphorylation and activation of CREB . CREB then promotes the transcription of genes related to synaptic plasticity and neurogenesis . Additionally, this compound has been shown to inhibit the phosphorylation of p38 mitogen-activated protein (MAP) kinase through PDE4B and/or PDE4D isoform inhibition .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound has been shown to improve cognitive function in numerous rodent models of Alzheimer’s disease, diabetes, and chemobrain over time . Furthermore, it has been found to enhance the inotropic effect of rat heart by activating SERCA2a .

Dosage Effects in Animal Models

The effects of this compound have been observed to vary with different dosages in animal models. For instance, in a study involving APP/PS1/tau mice, daily intraperitoneal injections of this compound for 10 days led to significant improvements in cognitive decline as well as anxiety- and depression-like behaviors .

Metabolic Pathways

This leads to an increase in cAMP levels, which can have various downstream effects, including the activation of PKA and the subsequent phosphorylation and activation of CREB .

Transport and Distribution

It is known that this compound is a small molecule that can readily cross cell membranes to exert its effects .

Subcellular Localization

The subcellular localization of this compound-sensitive, cAMP-specific phosphodiesterases has been studied, with findings suggesting that different splicing variants derived from the PDE4D gene are targeted to discrete subcellular compartments . This differential targeting allows for the spatial and temporal control of cAMP within cells, thereby regulating the intensity and duration of intracellular messenger-mediated signal transduction .

Preparation Methods

Rolipram can be synthesized through various methods. One approach involves the enantioselective flow synthesis, which includes a telescoped asymmetric conjugate addition followed by oxidative aldehyde esterification sequence using in situ-generated persulfuric acid as an oxidant . This method ensures environmentally benign metal-free conditions and improved productivity compared to earlier methodologies . Another method involves the preparation of this compound-loaded nanoparticles using pressure homogenization-emulsification with a microfluidizer or a modified spontaneous emulsification solvent diffusion method . The encapsulation efficiency and release profiles vary depending on the method used .

Chemical Reactions Analysis

Rolipram undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include trichlorosilane-mediated nitro group reduction and concomitant lactamization . The major products formed from these reactions include enantiopure this compound and its derivatives . This compound also inhibits the activity of phosphodiesterase-4 enzymes, leading to an increase in cyclic adenosine monophosphate levels .

Comparison with Similar Compounds

Similar compounds include roflumilast, crisaborole, apremilast, and ibudilast . These compounds share the ability to inhibit phosphodiesterase-4 enzymes, but they differ in their specific applications and side effect profiles . For example, roflumilast is used in the treatment of chronic obstructive pulmonary disease, while crisaborole is used for atopic dermatitis . Rolipram’s unique ability to improve spatial memory and reduce toxic aggregates in neurodegenerative diseases sets it apart from other phosphodiesterase-4 inhibitors .